Cas no 2203070-65-7 (5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride)

• Product Name: 5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride
• CAS No: 2203070-65-7
• MF: C₁₃H₁₁Cl₂F₂N
• MW: 290.135948419571
• MDL: MFCD30726390
• CID: 4784211
• Update Time: 2025-10-31

5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride
• 5-(chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine;hydrochloride

• MDL： MFCD30726390
• Inchi： 1S/C13H10ClF2N.ClH/c1-8-2-9(6-14)7-17-13(8)10-3-11(15)5-12(16)4-10;/h2-5,7H,6H2,1H3;1H
• InChI Key： WUROBEIAXVZEEX-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C2C=C(C=C(C=2)F)F)C(C)=C1.Cl

Computed Properties

• Exact Mass: 289.0236611 g/mol
• Monoisotopic Mass: 289.0236611 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Molecular Weight: 290.13

Additional information on 5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride

5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride: A Comprehensive Overview

The compound with CAS No. 2203070-65-7, commonly referred to as 5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and potential utility in fields such as pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have further enhanced our understanding of its synthesis, characterization, and functional applications.

5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride is characterized by its complex molecular structure, which includes a pyridine ring substituted with a chloromethyl group at the 5-position, a 3,5-difluorophenyl group at the 2-position, and a methyl group at the 3-position. The hydrochloride salt form of this compound adds to its stability and solubility properties, making it suitable for various chemical reactions and applications. The presence of fluorine atoms in the aromatic ring introduces electronic effects that influence the compound's reactivity and selectivity in different chemical environments.

Recent studies have focused on the synthesis of 5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride using advanced methodologies such as Suzuki coupling reactions and palladium-catalyzed cross-coupling techniques. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material synthesis. Researchers have also explored the use of this compound as an intermediate in the synthesis of bioactive molecules, where its unique functional groups provide versatility in chemical transformations.

The chemical properties of 5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride make it an attractive candidate for various industrial applications. Its ability to act as both an electrophilic and nucleophilic agent in different reaction conditions has been extensively studied. For instance, the chloromethyl group can participate in nucleophilic substitution reactions, while the pyridine ring can undergo various aromatic substitutions depending on the reaction conditions. These properties have been leveraged in the development of novel materials with tailored functionalities.

In terms of biological applications, 5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride has shown promise as a precursor for bioactive compounds with potential therapeutic applications. Recent research has highlighted its role in the synthesis of antiviral agents and anticancer drugs. The fluorinated aromatic ring contributes to the compound's lipophilicity and bioavailability, making it an ideal candidate for drug design. Additionally, its ability to form stable complexes with metal ions has been explored in catalytic applications.

The environmental impact of 5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride has also been a topic of interest among researchers. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. Results indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, making it suitable for use in environmentally friendly chemical processes.

Looking ahead, the development of novel synthetic routes for 5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride continues to be an area of active research. The integration of green chemistry principles into its synthesis is expected to further enhance its sustainability profile. Additionally, ongoing studies aim to explore its potential as a building block for advanced materials such as organic semiconductors and polymer precursors.

In conclusion, 5-(Chloromethyl)-2-(3,5-difluorophenyl)-3-methylpyridine hydrochloride (CAS No. 2203070-65-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an even greater role in shaping future innovations across various fields.